2-Methyl-3,4-dihydro-2H-pyran-3,4-diol

• IUPAC Name: 2-methyl-3,4-dihydro-2H-pyran-3,4-diol
• InChI: InChI=1S/C6H10O3/c1-4-6(8)5(7)2-3-9-4/h2-8H,1H3
• InChI Key: ZPKHLHZFXAQVMQ-UHFFFAOYSA-N
• Canonical SMILES: CC1C(C(C=CO1)O)O
• Molecular Formula: C6H10O3
• DSSTOX Substance ID: DTXSID30295407
• Molecular Weight: 130.14 g/mol
• CAS RN: 53657-42-4

Description

Synthesis Analysis

The synthesis of 3,4-dihydro-2H-pyran derivatives has been studied extensively. For instance, the carbonyl ene reaction of 2-methylenetetrahydropyrans provides β-hydroxydihydropyrans under mild conditions in very good yields. This synthesis of 2-substituted tetrahydropyrans enables a direct introduction of oxygen heterocycles into molecular frameworks.

Chemical Reactions Analysis

The chemical reactions involving 3,4-dihydro-2H-pyran have been explored in various studies. For example, an olefin metathesis/double bond migration sequence of allyl ethers to cyclic enol ethers is catalyzed by first and second-generation Grubbs’ catalysts. These ruthenium carbene complexes were activated to catalyze the double bond migration by the addition of hydride sources, such as NaH or NaBH4.

Physical And Chemical Properties Analysis

The physical and chemical properties of 3,4-dihydro-2H-pyran, a related compound, include a boiling point of 86 °C, a melting point of -70 °C, and a density of 0.922 g/mL at 25 °C. The refractive index is 1.440 (lit.).

Scientific Research Applications

1. Chemical Synthesis and Structure Analysis

The title compound, including derivatives of 3,4-dihydro-2H-pyran, has been studied for its unique chemical structure and synthesis methods. Research by Zukerman-Schpector et al. (2015) examined the crystal structure of a related compound, revealing a distorted half-boat conformation and specific molecular interactions. This type of analysis is crucial for understanding the physical and chemical properties of such compounds (Zukerman-Schpector et al., 2015).

2. Applications in Polymer Synthesis

Significant research has been conducted on the use of 2-Methyl-3,4-dihydro-2H-pyran-3,4-diol and its derivatives in the synthesis of polymers. Han et al. (1990) synthesized an alternating copolymer using a derivative of this compound, which exhibited strong antitumor activity. This application demonstrates the potential of these compounds in developing biologically active polymers (Han et al., 1990).

3. Chemical Reactions and Derivatives

Research by Baldwin and Brown (1967) explored the reaction of alkylsulfenyl chlorides with 3,4-dihydro-2H-pyran, followed by treatment with sodium methoxide, leading to the production of various derivatives. This type of research highlights the chemical reactivity and potential for generating a range of compounds from 2-Methyl-3,4-dihydro-2H-pyran-3,4-diol (Baldwin & Brown, 1967).

Safety And Hazards

The safety and hazards associated with 3,4-dihydro-2H-pyran, a related compound, include being highly flammable (H225), causing skin irritation (H315), causing allergic skin reactions (H317), causing serious eye irritation (H319), and being harmful to aquatic life with long-lasting effects (H412).

Future Directions

The future directions for the study of 2-Methyl-3,4-dihydro-2H-pyran-3,4-diol and related compounds could involve further exploration of their synthesis, chemical reactions, and potential applications. For instance, the synthesis of 2-substituted tetrahydropyrans could be further optimized, and the potential applications of these compounds in various fields could be explored.